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Compound of Interest

Compound Name: 2-Phenoxyacetophenone

Cat. No.: B1211918 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper management and disposal of chemical waste is a critical component of ensuring a

safe and compliant operational environment. This guide provides a detailed, step-by-step

procedure for the proper disposal of 2-Phenoxyacetophenone, a compound utilized in various

synthetic processes. Adherence to these protocols is essential for personnel safety and

environmental protection.

Key Quantitative Data and Hazard Profile
Proper handling and disposal begin with a clear understanding of the substance's properties

and associated hazards. Below is a summary of key data for 2-Phenoxyacetophenone.
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Property Value

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.25 g/mol

CAS Number 721-04-0

Appearance White to slightly pale yellow crystal/powder

Melting Point 73°C

Boiling Point 178°C at 0.5 kPa

GHS Hazard Statements H302: Harmful if swallowed[1]

GHS Precautionary Codes P264, P270, P301+P317, P330, P501[1]

It is important to note that while some suppliers may not classify this chemical as hazardous,

aggregated GHS information indicates it is harmful if swallowed[1][2]. Therefore, treating it as a

hazardous substance is the most prudent safety measure.

Detailed Disposal Protocol
The primary and recommended method for the disposal of 2-Phenoxyacetophenone is

through a licensed and approved hazardous waste disposal company[3]. In-laboratory

treatment or neutralization is not advised. The following protocol details the necessary steps for

the safe collection, storage, and preparation of 2-Phenoxyacetophenone waste for

professional disposal.

Step 1: Personal Protective Equipment (PPE) and Safety
Precautions
Before handling 2-Phenoxyacetophenone for disposal, all personnel must be equipped with

the appropriate personal protective equipment to prevent exposure.

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard lab coat should be worn to protect skin and personal clothing.

Ventilation: All handling of 2-Phenoxyacetophenone waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

vapors.

Step 2: Waste Identification and Segregation
Proper identification and segregation are crucial to prevent accidental chemical reactions.

Hazardous Waste Designation: All waste containing 2-Phenoxyacetophenone, including

contaminated items such as gloves, weighing papers, and disposable labware, must be

treated as hazardous waste.

Waste Segregation: Do not mix 2-Phenoxyacetophenone waste with other chemical waste

streams. It should be collected separately to avoid potential reactions with incompatible

materials. Store it away from strong oxidizing agents[2].

Step 3: Waste Collection and Container Management
The integrity and proper labeling of waste containers are fundamental to safe storage and

disposal.

Container Selection: Collect waste 2-Phenoxyacetophenone in a designated, clean, and

dry container that is compatible with the chemical. The container must have a secure, tight-

fitting lid.

Labeling: Immediately label the waste container with the words "Hazardous Waste." The

label must also include:

The full chemical name: "2-Phenoxyacetophenone"

CAS Number: "721-04-0"

The associated hazard statement: "Harmful if swallowed"

The date of waste accumulation.
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Container Handling: Keep the waste container closed at all times, except when adding

waste[4][5]. Do not overfill the container; leave adequate headspace for expansion[4].

Step 4: Storage of Waste
Proper storage of chemical waste is a key aspect of laboratory safety.

Storage Location: Store the labeled waste container in a designated satellite accumulation

area within the laboratory[4]. This area should be clearly marked and away from general

laboratory traffic.

Secondary Containment: It is best practice to store the waste container within a secondary

containment unit, such as a chemical-resistant tray or bin, to contain any potential leaks or

spills.

Storage Conditions: Store the waste in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition[2].

Step 5: Arranging for Disposal
The final step is to ensure the waste is transferred to a certified disposal facility.

Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures

for hazardous waste pickup. This typically involves contacting the Environmental Health and

Safety department or the designated chemical safety officer.

Documentation: Complete any required waste disposal forms or manifests as per your

institution's and local regulations.

Professional Collection: Do not attempt to transport the hazardous waste yourself. Trained

EHS personnel or a licensed hazardous waste contractor will collect the waste from your

laboratory for final disposal.

Disposal of Empty Containers
Empty containers that once held 2-Phenoxyacetophenone must also be handled with care.
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Triple Rinsing: An empty container that held this chemical should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol)[5].

Rinsate Collection: The rinsate from this cleaning process must be collected and disposed of

as hazardous waste along with the 2-Phenoxyacetophenone waste[5].

Container Disposal: Once thoroughly decontaminated, the empty container can often be

disposed of as non-hazardous waste. Always deface or remove the original chemical label

before disposal[5]. Check with your institution's EHS for specific guidance on the disposal of

decontaminated containers.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Phenoxyacetophenone.
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Figure 1. Disposal Workflow for 2-Phenoxyacetophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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